Cas no 98593-13-6 (Cyclopentanecarbonitrile, 2-acetyl- (6CI))
98593-13-6 structure
Product Name:Cyclopentanecarbonitrile, 2-acetyl- (6CI)
CAS No:98593-13-6
MF:C8H11NO
MW:137.179042100906
CID:1002584
Update Time:2024-02-06
Cyclopentanecarbonitrile, 2-acetyl- (6CI) Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarbonitrile, 2-acetyl- (6CI)
- (1RS,2RS)-2-acetylcyclopentanecarbonitrile
-
- Inchi： 1S/C8H11NO/c1-6(10)8-4-2-3-7(8)5-9/h7-8H,2-4H2,1H3
- InChI Key： VWMLJKKYDYVIFV-UHFFFAOYSA-N
- SMILES： C1(C#N)CCCC1C(C)=O
Computed Properties
- Exact Mass: 137.084
- Monoisotopic Mass: 137.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
Cyclopentanecarbonitrile, 2-acetyl- (6CI) Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
98593-13-6 (Cyclopentanecarbonitrile, 2-acetyl- (6CI)) Related Products
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